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Compound of Interest

Compound Name: Sodium formate-13C

Cat. No.: B032894 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, operational plans, and disposal instructions for

the handling of Sodium formate-13C. The following procedural guidance is designed to ensure

the safe and effective use of this stable isotope-labeled compound in a laboratory setting.

Immediate Safety and Handling
Sodium formate-13C is a non-radioactive, stable isotope-labeled compound. The primary

safety considerations are dictated by the chemical properties of sodium formate itself, not the

13C isotope. It is not classified as a hazardous substance or mixture.[1] However, adherence to

standard good laboratory practices is essential to ensure safety.

Personal Protective Equipment (PPE)
Proper personal protective equipment must be worn at all times when handling Sodium
formate-13C.
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PPE Category Item Specification

Eye/Face Protection Safety Glasses

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).

Skin Protection Gloves
Chemical-resistant gloves

(e.g., Nitrile rubber).

Lab Coat Standard laboratory coat.

Respiratory Protection Dust Mask/Respirator

Recommended when dusts

are generated. A filter type P1

(EN 143) is advised.[1]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and the

safety of laboratory personnel.

Aspect Guideline

Handling

- Work in a well-ventilated area.[2] - Avoid

generating dust.[1][3] - Do not eat, drink, or

smoke in the laboratory.[4] - Wash hands

thoroughly after handling.[1]

Storage

- Keep container tightly closed in a dry place.[1]

- Store at room temperature away from

moisture.[5] - Store away from strong acids and

oxidizing agents.[6]

Emergency Procedures and First Aid
In the event of exposure or a spill, follow these immediate first aid measures.
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If symptoms

persist, seek medical advice.[4]

Skin Contact Wash off with soap and plenty of water.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek medical attention if you feel

unwell.[3]

Spill

For a dry spill, use dry clean-up procedures and

avoid generating dust.[3] Collect the material

and place it in a suitable, labeled container for

waste disposal.[3]

Disposal Plan
As a stable, non-radioactive isotope-labeled compound, Sodium formate-13C does not require

special disposal procedures beyond those for unlabeled sodium formate.[1][3][4] The waste

should be handled according to local, state, and federal regulations for chemical waste.[1]

Key Disposal Steps:

Segregation: Do not mix waste containing Sodium formate-13C with general laboratory

waste.[4]

Labeling: All waste containers must be clearly labeled with the contents, including the fact

that they contain a 13C-labeled compound, and appropriate hazard symbols.[3][4]

Containment: Use appropriate, leak-proof containers for liquid waste. Solid waste should be

placed in sealed bags or containers.[4]
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Consult: Consult your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.

Experimental Protocol: 13C Metabolic Labeling in
Cell Culture
This protocol outlines a general procedure for using Sodium formate-13C as a tracer in

metabolic flux analysis studies.

Media Preparation
Prepare a stock solution of Sodium formate-13C in a suitable solvent (e.g., sterile water or

cell culture medium). The concentration of the stock solution should be determined based on

the experimental design.

Prepare the cell culture medium by supplementing it with the Sodium formate-13C stock

solution to the desired final concentration. The unlabeled sodium formate in the medium

should be replaced with the 13C-labeled version.

Cell Seeding and Labeling
Seed the cells in multi-well plates or flasks at a density that will allow for sufficient growth

during the labeling period.

Once the cells have adhered and are in the logarithmic growth phase, replace the standard

medium with the prepared 13C-labeling medium.

Incubate the cells in the 13C-labeling medium for a duration sufficient to achieve isotopic

steady state. This is typically at least two to three cell doubling times.

Metabolite Extraction
Quenching: To halt metabolic activity, rapidly aspirate the labeling medium and wash the

cells with an ice-cold quenching solution (e.g., phosphate-buffered saline).

Extraction: Add a cold extraction solvent (e.g., 80% methanol) to the cells. Scrape the cells

and collect the cell lysate.
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Centrifugation: Centrifuge the lysate at high speed to pellet cell debris.

Supernatant Collection: Collect the supernatant, which contains the intracellular metabolites,

for subsequent analysis by mass spectrometry (MS) or nuclear magnetic resonance (NMR)

spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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